Cas no 2649081-32-1 (2-(isocyanatomethyl)-4-methylthiophene)

2-(Isocyanatomethyl)-4-methylthiophene is a heterocyclic isocyanate compound featuring a thiophene backbone with an isocyanate functional group at the 2-position and a methyl substituent at the 4-position. This structure imparts reactivity typical of isocyanates, making it suitable for applications in polymer synthesis, particularly in the production of polyurethanes and other specialty materials. The thiophene moiety contributes to enhanced thermal stability and potential electronic properties, which may be advantageous in coatings, adhesives, or functionalized polymers. Its compatibility with various substrates and controlled reactivity under mild conditions offers versatility in synthetic chemistry. Proper handling is essential due to its isocyanate-related hazards, including moisture sensitivity and potential respiratory irritation.

2-(isocyanatomethyl)-4-methylthiophene structure

2649081-32-1 structure

Product Name:2-(isocyanatomethyl)-4-methylthiophene

CAS No:2649081-32-1

MF:C₇H₇NOS

MW:153.201580286026

CID:6100571

PubChem ID:126991553

Update Time:2025-06-07

2-(isocyanatomethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

- 2-(isocyanatomethyl)-4-methylthiophene
- 2649081-32-1
- EN300-1871659
- Inchi： 1S/C7H7NOS/c1-6-2-7(10-4-6)3-8-5-9/h2,4H,3H2,1H3
- InChI Key： HKQHYLYJXDYAEM-UHFFFAOYSA-N
- SMILES： S1C=C(C)C=C1CN=C=O

Computed Properties

Exact Mass: 153.02483502g/mol
Monoisotopic Mass: 153.02483502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 57.7Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1871659-0.05g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	0.05g	$768.0	2023-09-18
Enamine	EN300-1871659-0.1g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	0.1g	$804.0	2023-09-18
Enamine	EN300-1871659-0.25g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	0.25g	$840.0	2023-09-18
Enamine	EN300-1871659-0.5g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	0.5g	$877.0	2023-09-18
Enamine	EN300-1871659-1.0g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	1g	$1214.0	2023-05-26
Enamine	EN300-1871659-2.5g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	2.5g	$1791.0	2023-09-18
Enamine	EN300-1871659-5.0g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	5g	$3520.0	2023-05-26
Enamine	EN300-1871659-10.0g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	10g	$5221.0	2023-05-26
Enamine	EN300-1871659-1g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	1g	$914.0	2023-09-18
Enamine	EN300-1871659-5g	2-(isocyanatomethyl)-4-methylthiophene	2649081-32-1	5g	$2650.0	2023-09-18